Cas no 98572-00-0 ((S)-2-(Hydroxymethyl)-1,4-benzodioxane)

• Product Name: (S)-2-(Hydroxymethyl)-1,4-benzodioxane
• CAS No: 98572-00-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD11519094
• CID: 61984
• PubChem ID: 676612
• Update Time: 2025-08-05

(S)-2-(Hydroxymethyl)-1,4-benzodioxane Chemical and Physical Properties

Names and Identifiers

• (S)-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methanol
• (S)-2-(Hydroxymethyl)-1,4-benzodioxane
• [(3S)-2,3-dihydro-1,4-benzodioxin-3-yl]methanol
• AMY21494
• I10630
• GWQOQQVKVOOHTI-ZETCQYMHSA-N
• ((2s)-2,3-dihydro-benzo[1,4]dioxin-2-yl)-methanol
• AM86060
• A1-23316
• (S)-1,4-benzodioxan-2-ylmethanol
• ((25)-2,3-dihydro-benzo[1,4]dioxin-2-yl)-methanol
• MFCD11519094
• 1,4-Benzodioxin-2-methanol, 2,3-dihydro-, (2S)-
• AS-82012
• SCHEMBL568115
• 98572-00-0
• (S)-1-(2,3-Dihydro-benzo[1,4]dioxin-2-yl)-methanol
• HKP0277
• CS-0128008
• (2S)-2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHANOL

• MDL： MFCD11519094
• Inchi： 1S/C9H10O3/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7,10H,5-6H2/t7-/m0/s1
• InChI Key： GWQOQQVKVOOHTI-ZETCQYMHSA-N
• SMILES： O1C2C=CC=CC=2OC[C@@H]1CO

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1

Experimental Properties

• Density: 1.214
• Boiling Point: 281.142°C at 760 mmHg
• Flash Point: 123.831 °C
• PSA: 38.69000
• LogP: 0.81870

(S)-2-(Hydroxymethyl)-1,4-benzodioxane Security Information

• Storage Condition：Sealed in dry,2-8°C(BD48581)

Additional information on (S)-2-(Hydroxymethyl)-1,4-benzodioxane

Comprehensive Overview of (S)-2-(Hydroxymethyl)-1,4-benzodioxane (CAS No. 98572-00-0): Properties, Applications, and Research Insights

(S)-2-(Hydroxymethyl)-1,4-benzodioxane, identified by its CAS number 98572-00-0, is a chiral organic compound with a unique benzodioxane backbone. This structurally intricate molecule has garnered significant attention in pharmaceutical and material science research due to its stereospecific properties and potential bioactive applications. The (S)-enantiomer of this compound exhibits distinct physicochemical characteristics, including a molecular weight of 180.16 g/mol and a hydroxyl-functionalized side chain that enhances its solubility in polar solvents.

Recent studies highlight the compound's role as a key intermediate in synthesizing optically active pharmaceuticals, particularly in developing central nervous system (CNS) therapeutics. Researchers are investigating its potential as a building block for dopamine receptor modulators, aligning with current trends in neurodegenerative disease treatment. The 1,4-benzodioxane core structure demonstrates remarkable metabolic stability, making it valuable for drug discovery programs targeting prolonged therapeutic effects.

From a synthetic chemistry perspective, 98572-00-0 serves as a versatile scaffold for asymmetric catalysis applications. Its chiral center enables the creation of enantiomerically pure derivatives, addressing the growing demand for stereoselective synthesis in green chemistry initiatives. Analytical techniques such as HPLC chiral separation and X-ray crystallography are frequently employed to characterize this compound's purity and absolute configuration.

The compound's structure-activity relationships (SAR) have become a focal point in medicinal chemistry research, particularly for designing G-protein coupled receptor (GPCR) ligands. Computational modeling studies suggest that the (S)-configuration exhibits superior binding affinity compared to its enantiomeric counterpart, sparking interest in virtual screening approaches for drug development.

Industrial applications of (S)-2-(Hydroxymethyl)-1,4-benzodioxane extend to flavor and fragrance industries, where its oxygenated heterocyclic structure contributes to unique organoleptic properties. The compound's thermal stability makes it suitable for high-performance polymer modifications, particularly in creating chiral stationary phases for chromatographic separations.

Environmental considerations regarding 98572-00-0 indicate favorable biodegradability profiles, positioning it as a sustainable alternative in green chemistry applications. Recent patents disclose innovative methods for its enantioselective synthesis using biocatalysts, reflecting the pharmaceutical industry's shift toward enzymatic processes.

Quality control protocols for (S)-2-(Hydroxymethyl)-1,4-benzodioxane emphasize rigorous chiral purity analysis, typically requiring ≥98% enantiomeric excess (ee) for pharmaceutical applications. Advanced characterization methods including circular dichroism (CD) spectroscopy and chiral GC-MS have become standard for verifying its optical purity.

Emerging research explores the compound's potential in photopharmacology, where its benzodioxane moiety shows interesting light-responsive behavior. This aligns with current scientific interest in precision medicine approaches that allow spatiotemporal control of drug activity. The compound's hydrogen-bonding capacity also makes it valuable for designing supramolecular architectures in materials science.

From a regulatory perspective, CAS 98572-00-0 is not classified as hazardous under current GHS criteria, though proper laboratory handling procedures should always be followed. Storage recommendations typically suggest protection from light and moisture at controlled room temperature to maintain stability.

The future research trajectory for (S)-2-(Hydroxymethyl)-1,4-benzodioxane includes exploration of its biocatalytic production methods and applications in targeted drug delivery systems. With increasing demand for chiral building blocks in pharmaceutical manufacturing, this compound's commercial significance continues to grow across global markets.